(+)-trans-anti-BPDE-N2-dG
(+)-trans-anti-BPDE-N2-dG
Brand Name:
Vulcanchem
CAS No.:
65437-20-9
VCID:
VC0154190
InChI:
InChI=1S/C30H27N5O7/c36-10-18-17(37)9-19(42-18)35-11-31-24-28(35)33-30(34-29(24)41)32-23-22-15-7-6-13-3-1-2-12-4-5-14(21(15)20(12)13)8-16(22)25(38)27(40)26(23)39/h1-8,11,17-19,23,25-27,36-40H,9-10H2,(H2,32,33,34,41)/t17-,18+,19+,23-,25+,26+,27-/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O
Molecular Formula:
C30H27N5O7
Molecular Weight:
569.6 g/mol
(+)-trans-anti-BPDE-N2-dG
CAS No.: 65437-20-9
Reference Standards
VCID: VC0154190
Molecular Formula: C30H27N5O7
Molecular Weight: 569.6 g/mol
CAS No. | 65437-20-9 |
---|---|
Product Name | (+)-trans-anti-BPDE-N2-dG |
Molecular Formula | C30H27N5O7 |
Molecular Weight | 569.6 g/mol |
IUPAC Name | 9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-[[(7R,8S,9R,10S)-7,8,9-trihydroxy-7,8,9,10-tetrahydrobenzo[a]pyren-10-yl]amino]-3H-purin-6-one |
Standard InChI | InChI=1S/C30H27N5O7/c36-10-18-17(37)9-19(42-18)35-11-31-24-28(35)33-30(34-29(24)41)32-23-22-15-7-6-13-3-1-2-12-4-5-14(21(15)20(12)13)8-16(22)25(38)27(40)26(23)39/h1-8,11,17-19,23,25-27,36-40H,9-10H2,(H2,32,33,34,41)/t17-,18+,19+,23-,25+,26+,27-/m0/s1 |
Standard InChIKey | WOKFWJGVLJVTLH-KCAXFQNZSA-N |
Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2NC(=NC3=O)N[C@@H]4[C@H]([C@H]([C@@H](C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O |
SMILES | C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O |
Canonical SMILES | C1C(C(OC1N2C=NC3=C2NC(=NC3=O)NC4C(C(C(C5=C4C6=C7C(=C5)C=CC8=C7C(=CC=C8)C=C6)O)O)O)CO)O |
Synonyms | (+)-trans-anti-Benzo[a]pyrene-dG; 10S(+)-trans-anti-[Py]-N2-dG; [7R-(7α,8β,9β,10α)]-2’-deoxy-N-(7,8,9,10-tetrahydro-7,8,9-trihydroxybenzo[a]pyren-10-yl)guanosine; Benzo[a]pyrene, guanosine deriv.; (+)-r-7,t-8-Dihydroxy-t-9,10-oxy-7,8,9,10-tetrahydro |
PubChem Compound | 119514 |
Last Modified | Nov 09 2021 |
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